4-(1H-Imidazol-1-yl)benzenesulfonyl chloride

• Molecular Formula: C9H7ClN2O2S
• Molecular Weight: 242.68 g/mol
• IUPAC Name: 4-imidazol-1-ylbenzenesulfonyl chloride
• InChI: InChI=1S/C9H7ClN2O2S/c10-15(13,14)9-3-1-8(2-4-9)12-6-5-11-7-12/h1-7H
• InChI Key: LYPNUNLKQYIBEI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N2C=CN=C2)S(=O)(=O)Cl

Description

4-(1H-Imidazol-1-yl)benzenesulfonyl chloride is a useful research compound. Its molecular formula is C9H7ClN2O2S and its molecular weight is 242.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To chlorosulfonic acid cooled to 0° C. in an ice bath is added portionwise 1-phenyl-1H-imidazole. Monitor the progress of the reaction bythin-layer chromatography. When the reaction is complete, quench the mixture on ice. Saturated aqueous NaHCO3 is added until the solution is no longer acidic. Extract the mixture with CH2Cl2. Dry the organic layer over anhydrous Na2SO4 and remove the solvent in vacuo to obtain the title compound.